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Compound of Interest

Compound Name: 1-Chloroundecane

Cat. No.: B1583068

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1-chloroundecane
in various organic solvents. Due to the limited availability of specific quantitative solubility data

for 1-chloroundecane, this guide also incorporates data for its close structural homologues, 1-
chlorodecane and 1-chlorododecane, to provide a representative understanding of its solubility
profile. The principle of "like dissolves like" generally governs the solubility of haloalkanes; they
tend to be more soluble in organic solvents of similar polarity.[1][2]

Physicochemical Properties of 1-Chloroundecane

A summary of the key physical and chemical properties of 1-chloroundecane is presented in
the table below. These properties are crucial for understanding its behavior in various solvent

systems.
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Property Value Reference
Molecular Formula C11H23Cl [311415][6]
Molecular Weight 190.75 g/mol [311415][6]
Appearance Colorless liquid

Boiling Point 245.4 °C [3]

Density 0.8677 g/cm? at 20 °C [3]

CAS Registry Number 2473-03-2 [3B11415][6]

Solubility Data

The following table summarizes the available solubility data for 1-chloroundecane and its
close homologues, 1-chlorodecane and 1-chlorododecane, in a range of common organic
solvents. It is important to note that much of the available data is qualitative. For the purpose of
this guide, "soluble" indicates that the compound dissolves to a significant extent, though the
exact quantitative value is not specified in the cited literature.
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. Temperature
Solvent Solute Solubility C) Reference
Alcohols
1-
Methanol Soluble Not Specified
Chlorododecane
Ethanol 1-Chlorodecane Soluble Not Specified
1- .
Soluble Not Specified [7118]
Chlorododecane
Ketones
1-
Acetone Soluble Not Specified
Chlorododecane
Ethers
Diethyl Ether 1-Chlorodecane Soluble Not Specified
Hydrocarbons
1- .
Benzene Soluble Not Specified [718]
Chlorododecane
1- .
Hexane Soluble Not Specified 9]
Chlorododecane
Water
Water 1-Chlorodecane Insoluble Not Specified [10][11]
1- Insoluble (<0.007
20 [7181112]

Chlorododecane g/L)

Disclaimer: The quantitative solubility data for 1-chloroundecane is scarce in publicly available
literature. The data presented for 1-chlorodecane and 1-chlorododecane should be considered
as a reasonable approximation for the solubility behavior of 1-chloroundecane due to their
structural similarity as long-chain 1-chloroalkanes.
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Experimental Protocols for Solubility Determination

Accurate determination of solubility is fundamental in chemical and pharmaceutical research.
The following are detailed methodologies for two common experimental techniques used to
determine the solubility of compounds like 1-chloroundecane in organic solvents.

Gravimetric Method

The gravimetric method is a straightforward and widely used technique for determining the
solubility of a solid or liquid solute in a solvent. It relies on the precise measurement of mass.

Methodology:

o Saturation: A supersaturated solution is prepared by adding an excess amount of 1-
chloroundecane to a known volume of the organic solvent in a sealed container (e.g., a
screw-cap vial or flask).

o Equilibration: The mixture is agitated at a constant temperature for a sufficient period
(typically 24-48 hours) to ensure that equilibrium is reached. A constant temperature water
bath is often used to maintain the desired temperature.

o Phase Separation: After equilibration, the undissolved excess 1-chloroundecane is allowed
to settle. A clear aliquot of the saturated supernatant is then carefully withdrawn using a
syringe fitted with a filter (e.g., a 0.45 um PTFE filter) to prevent any undissolved solute from
being transferred.

e Weighing: A known volume or mass of the clear, saturated solution is transferred to a pre-
weighed container (e.g., an evaporating dish or beaker). The exact mass of the transferred
solution is recorded.

o Solvent Evaporation: The solvent is carefully evaporated from the container. This can be
achieved by gentle heating in a fume hood, under a stream of inert gas (e.g., nitrogen), or by
using a rotary evaporator. Care must be taken to avoid any loss of the non-volatile solute.

e Drying and Final Weighing: Once the solvent is completely removed, the container with the
solute residue is dried to a constant weight in a vacuum oven at a suitable temperature. The
final mass of the container and solute is then recorded.
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» Calculation: The solubility is calculated as the mass of the dissolved solute per unit mass or
volume of the solvent.

Gas Chromatography (GC) Method

Gas chromatography is a powerful analytical technique that can be used to determine the
concentration of a volatile solute in a solution, and thus its solubility.

Methodology:

» Preparation of Saturated Solution: A saturated solution of 1-chloroundecane in the desired
organic solvent is prepared using the same saturation and equilibration steps as described in
the gravimetric method.

o Calibration Standards: A series of standard solutions of 1-chloroundecane in the same
organic solvent are prepared with known concentrations. These standards should bracket
the expected solubility of the compound.

e GC Analysis:

o

An aliquot of the clear, filtered supernatant from the saturated solution is taken and may
be diluted if necessary to fall within the concentration range of the calibration standards.

o The calibration standards and the sample solution are injected into the gas
chromatograph.

o The GC is equipped with a suitable column (e.g., a non-polar or semi-polar capillary
column) and a detector, such as a Flame lonization Detector (FID), which is sensitive to
organic compounds.

o The operating conditions of the GC (e.g., injector temperature, oven temperature program,
detector temperature, and carrier gas flow rate) are optimized to achieve good separation
and peak shape for 1-chloroundecane and the solvent.

e Data Analysis:

o A calibration curve is constructed by plotting the peak area of 1-chloroundecane against
the concentration for the standard solutions.
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o The concentration of 1-chloroundecane in the saturated sample solution is determined by
interpolating its peak area on the calibration curve.

o The solubility is then reported in the desired units (e.g., g/100 mL, mol/L).

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for determining the solubility of a

compound in an organic solvent, applicable to both the gravimetric and gas chromatography
methods.
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Caption: Experimental workflow for determining the solubility of a compound in an organic
solvent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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